Cas no 80729-05-1 ((3-Methylcyclohex-2-en-1-yl)methanol)

• Product name: (3-Methylcyclohex-2-en-1-yl)methanol
• CAS No: 80729-05-1
• MF: C₈H₁₄O
• MW: 126.196
• CID: 2802844
• PubChem ID: 18621687

(3-Methylcyclohex-2-en-1-yl)methanol Chemical and Physical Properties

Names and Identifiers

• DTXSID80595207
• 80729-05-1
• (3-Methylcyclohex-2-en-1-yl)methanol
• SCHEMBL6538724

• Inchi： InChI=1S/C8H14O/c1-7-3-2-4-8(5-7)6-9/h5,8-9H,2-4,6H2,1H3
• InChI Key： AOFMOQFRVAWTSX-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 126.104465066Da
• Monoisotopic Mass: 126.104465066Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 20.2Ų